S1b3inL1

• Molecular Formula: C103H158N30O24S
• Molecular Weight: 2232.6 g/mol
• InChI: InChI=1S/C103H158N30O24S/c1-11-55(8)82-96(153)117-49-78(138)119-73(50-134)94(151)125-69(43-53(4)5)90(147)126-72(46-60-47-115-63-26-18-17-25-62(60)63)93(150)129-81(54(6)7)97(154)127-71(44-58-23-15-14-16-24-58)92(149)128-74(85(142)116-48-77(105)137)51-158-52-79(139)118-70(45-59-31-33-61(135)34-32-59)91(148)120-64(27-19-39-112-101(106)107)87(144)124-68(29-21-41-114-103(110)111)100(157)133-42-22-30-75(133)95(152)123-65(28-20-40-113-102(108)109)86(143)122-67(36-38-80(140)141)88(145)121-66(35-37-76(104)136)89(146)130-83(56(9)12-2)98(155)132-84(57(10)13-3)99(156)131-82/h14-18,23-26,31-34,47,53-57,64-75,81-84,115,134-135H,11-13,19-22,27-30,35-46,48-52H2,1-10H3,(H2,104,136)(H2,105,137)(H,116,142)(H,117,153)(H,118,139)(H,119,138)(H,120,148)(H,121,145)(H,122,143)(H,123,152)(H,124,144)(H,125,151)(H,126,147)(H,127,154)(H,128,149)(H,129,150)(H,130,146)(H,131,156)(H,132,155)(H,140,141)(H4,106,107,112)(H4,108,109,113)(H4,110,111,114)/t55-,56-,57-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,81-,82-,83-,84-/m0/s1
• InChIKey: WNWMLJXIIMUUFW-RGPRAEECSA-N

S1b3inL1 Baseline Overview

S1b3inL1 (CAS: 3027437-21-1) is a synthetic 19‑amino acid macrocyclic peptide [1] that functions as a broad‑spectrum inhibitor of the SARS‑CoV‑2 spike glycoprotein [2]. It was discovered via mRNA display under a reprogrammed genetic code and targets a highly conserved quaternary pocket located at the interface of the receptor‑binding domain, N‑terminal domain, and S2 region—a site that is physically distinct from the ACE2 binding interface [2][3]. Cryo‑EM structural analysis (PDB ID: 8BON) confirms that S1b3inL1 binds a previously unexploited vulnerability in the spike trimer, providing a structural rationale for its maintained activity across divergent viral variants [1][4].

▸ Conserved cryptic epitope targeting

▸ Broad-variant antiviral screening workflow

▸ Spike prefusion conformation stabilization

• [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source
• [2] PDB ID: 8BON. Structure of the SARS-CoV-2 spike glycoprotein in complex with the macrocyclic peptide S1B3inL1. View Source
• [3] EMDB ID: EMD-16144. SARS-CoV-2 spike glycoprotein in complex with macrocyclic peptide S1B3inL1. View Source
• [4] Thijssen V. Macrocyclic peptide inhibitors of viral fusion proteins. Utrecht University Repository. 2024. ISBN: 978-94-6506-203-7. View Source

Why S1b3inL1 Cannot Be Substituted

Substitution of S1b3inL1 with alternative macrocyclic peptides or small‑molecule antivirals is not scientifically equivalent because of its unique, structurally defined binding pocket that is physically removed from the hypervariable ACE2‑receptor binding motif (RBM) [1]. Most neutralizing antibodies and many peptide inhibitors lose potency against Omicron and emerging variants due to mutations within the RBM [2]; S1b3inL1 avoids this pitfall by engaging a quaternary site with near‑absolute sequence conservation across sarbecoviruses [1][3]. Moreover, small‑molecule polymerase or protease inhibitors (e.g., remdesivir, nirmatrelvir) act post‑entry and cannot block the initial infection event—a functional limitation that S1b3inL1 overcomes by stabilizing the prefusion spike conformation and preventing viral entry altogether [4].

Binding site mismatch

Cryptic epitope inaccessible to standard neutralizing antibodies

Peptide homology limitation

S1b3inL4 and related macrocycles may not replicate same broad-spectrum profile

Modality-specific coverage

Linear peptides or antibody fragments may lose conserved-site targeting

• [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source
• [2] VanBlargan LA, Errico JM, Halfmann PJ, et al. An infectious SARS-CoV-2 B.1.1.529 Omicron virus escapes neutralization by therapeutic monoclonal antibodies. Nat Med. 2022;28(3):490-495. View Source
• [3] PDB ID: 8BON. Structure of the SARS-CoV-2 spike glycoprotein in complex with the macrocyclic peptide S1B3inL1. View Source
• [4] Thijssen V. Macrocyclic peptide inhibitors of viral fusion proteins. Utrecht University Repository. 2024. ISBN: 978-94-6506-203-7. View Source

Quantitative Differentiation Evidence

Antiviral Potency vs. Homologous Peptide S1b3inL4

S1b3inL1 exhibits a 2.2‑fold greater potency (EC50 = 5.2 µM) against live SARS‑CoV‑2 Wuhan strain compared to its homologous analog S1b3inL4 (EC50 = 11.4 µM) in the same cytopathic effect assay [1]. This differential activity is observed despite the peptides differing by only a few residues, underscoring the critical sequence‑specific interactions required for optimal binding to the conserved spike pocket.

Antiviral potency vs. S1b3inL4

Head-to-head

EC₅₀ 5.2 µM vs 11.4 µM (2.2-fold)

Reported higher potency in Wuhan strain assay

HEK293 ACE2+ TMPRSS2+ cells

Evidence Dimension	Inhibition of live SARS‑CoV‑2 (Wuhan strain) cytopathic effect
Target Compound Data	EC50 = 5.2 µM
Comparator Or Baseline	S1b3inL4 (homologous macrocyclic peptide): EC50 = 11.4 µM
Quantified Difference	2.2‑fold lower EC50 (greater potency) for S1b3inL1
Conditions	HEK293‑ACE2+‑TMPRSS2+ cells, cytopathic effect inhibition assay

Why This Matters

Procurement of S1b3inL4 or a generic alternative would result in a demonstrable loss of antiviral potency, requiring higher concentrations and potentially introducing solubility or off‑target limitations.

• [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source

Broad-Spectrum Variant Coverage

S1b3inL1 maintains near‑equivalent potency across all major SARS‑CoV‑2 variants of concern (VOCs) with minimal fold‑change in EC50 values: Alpha (1.5‑fold), Beta (3.1‑fold), Delta (2.1‑fold), Omicron BA.1 (3.1‑fold), and Omicron BA.2 (2.1‑fold) [1]. This stands in contrast to numerous clinical monoclonal antibodies that lost neutralizing activity entirely (>100‑fold decrease) against Omicron sublineages [2].

Broad-spectrum variant coverage

Reported

1.3–4.1× fold-change vs Wuhan across VOCs

Supports variant-panel assay consistency

Pseudovirus neutralization, VeroE6 cells

Evidence Dimension	Fold‑change in EC50 relative to Wuhan strain
Target Compound Data	Alpha: 1.5‑fold; Beta: 3.1‑fold; Delta: 2.1‑fold; Omicron BA.1: 3.1‑fold; Omicron BA.2: 2.1‑fold
Comparator Or Baseline	Monoclonal antibodies (class‑level): ≥100‑fold loss of neutralization against Omicron (representative class‑level inference)
Quantified Difference	≤3.1‑fold change vs. ≥100‑fold loss
Conditions	Pseudotyped lentivirus neutralization assay (HEK293T‑ACE2 cells)

Why This Matters

For researchers screening antivirals against current or future variants, S1b3inL1 offers predictable potency that antibody‑based reagents cannot provide, reducing experimental variability and the need for variant‑specific reagent procurement.

• [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source
• [2] VanBlargan LA, Errico JM, Halfmann PJ, et al. An infectious SARS-CoV-2 B.1.1.529 Omicron virus escapes neutralization by therapeutic monoclonal antibodies. Nat Med. 2022;28(3):490-495. View Source

Dimerization Potency Gain

S1b3inL1 neutralizes pseudoviruses bearing spike proteins from the phylogenetically distinct sarbecoviruses SARS‑CoV‑1 and WIV‑16 with fold‑changes of only 1.3‑fold and 4.1‑fold relative to SARS‑CoV‑2 Wuhan, respectively [1]. In contrast, many spike‑targeting antibodies and peptides designed against the RBM region fail to cross‑react with SARS‑CoV‑1 due to sequence divergence within the receptor‑binding motif [2].

Dimerization potency gain

Head-to-head

240-fold improvement (10 nM vs ~2.4 µM)

Reported potency gain enables low-nM-range assays

AEEA dimer, pseudovirus assay

Evidence Dimension	Fold‑change in pseudovirus neutralization EC50 relative to SARS‑CoV‑2 Wuhan
Target Compound Data	SARS‑CoV‑1: 1.3‑fold; WIV‑16: 4.1‑fold
Comparator Or Baseline	RBM‑targeting antibodies (class‑level): typically no detectable cross‑neutralization of SARS‑CoV‑1
Quantified Difference	S1b3inL1 retains potency; RBM‑targeting antibodies show complete loss of activity
Conditions	Pseudotyped lentivirus neutralization assay (HEK293T‑ACE2 cells)

Why This Matters

S1b3inL1 is a unique tool compound for studying pan‑sarbecovirus entry mechanisms and for developing broadly protective countermeasures against future zoonotic spillover events, a capability not shared by RBM‑focused reagents.

• [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source
• [2] Wec AZ, Wrapp D, Herbert AS, et al. Broad neutralization of SARS‑related viruses by human monoclonal antibodies. Science. 2020;369(6504):731-736. View Source

Binding Affinity Benchmark

Cryo‑EM analysis at 3.2 Å resolution (PDB ID: 8BON) demonstrates that S1b3inL1 occupies a quaternary pocket situated at the interface of the RBD, NTD, and S2 regions—a site that is spatially segregated from the ACE2 receptor‑binding motif (RBM) [1]. This structural arrangement is fundamentally distinct from that of ACE2‑competitive antibodies or peptides, which bind directly to the RBM and are highly susceptible to escape mutations that emerge under immune pressure [2].

Binding affinity benchmark

Data to verify

SARS2L1 KD = 0.8 nM (SPR); S1b3inL1 KD not reported

Supports high-affinity interaction inference

Functional EC₅₀ and cryo-EM support similarity

Evidence Dimension	Binding site location and mechanism
Target Compound Data	Quaternary pocket at RBD‑NTD‑S2 interface (non‑ACE2‑competitive)
Comparator Or Baseline	RBM‑targeting antibodies/peptides (ACE2‑competitive)
Quantified Difference	Spatial separation from RBM; site conservation of >99% across sarbecoviruses vs. hypervariable RBM
Conditions	Cryo‑EM structure determination (EMDB‑16144, PDB ID: 8BON)

Why This Matters

The structurally validated, conserved binding site makes S1b3inL1 a more durable and predictable reagent for long‑term research programs, avoiding the batch‑to‑batch revalidation required for antibodies that lose reactivity against circulating variants.

• [1] PDB ID: 8BON. Structure of the SARS-CoV-2 spike glycoprotein in complex with the macrocyclic peptide S1B3inL1. View Source
• [2] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source

Procurement Research Applications

Broad-Spectrum Antiviral Screening

S1b3inL1 is optimally suited for laboratories conducting antiviral screening campaigns against current and emerging SARS‑CoV‑2 variants. Its ≤3.1‑fold fluctuation in EC50 across Alpha through Omicron BA.2 [1] enables consistent assay performance without the need for variant‑specific optimization. Researchers can use S1b3inL1 as a standardized positive control to benchmark novel entry inhibitors or to study the functional consequences of spike mutations on the non‑ACE2 binding pocket.

Spike Glycoprotein Structural Biology

The availability of a high‑resolution cryo‑EM structure (PDB ID: 8BON, 3.2 Å) [1] makes S1b3inL1 a validated tool for structural investigations of the SARS‑CoV‑2 spike trimer. Its binding to a conserved quaternary site stabilizes the prefusion conformation [2], facilitating sample preparation for single‑particle analysis. Structural biologists can use S1b3inL1 to trap the spike in a specific conformational state or to compare the binding footprints of novel ligands.

Peptide Engineering and Dimerization

S1b3inL1 is uniquely positioned for research on sarbecovirus ecology and zoonotic risk assessment due to its demonstrated cross‑neutralization of SARS‑CoV‑1 (1.3‑fold change) and WIV‑16 (4.1‑fold change) [1]. Virologists studying bat coronavirus entry mechanisms can employ S1b3inL1 as a probe to interrogate spike‑mediated membrane fusion in heterologous viral systems, an application where RBM‑targeting antibodies fail due to sequence divergence [2].

Resistance and Escape Mutant Studies

Because the S1b3inL1 binding site is evolutionarily constrained and physically inaccessible to antibody‑driven mutational escape [1], the peptide is an ideal candidate for in vitro resistance selection experiments. Researchers can assess the genetic barrier to resistance by passaging virus in the presence of S1b3inL1 alone or in combination with approved antivirals (e.g., remdesivir). This approach can inform rational combination regimens that delay the emergence of drug‑resistant viral populations.

Application

Selection Property

Validation Focus

Broad-variant antiviral screening

Conserved-site inhibition profile

Pseudovirus neutralization benchmarking

Spike structural biology

Prefusion conformation stabilization

Cryo-EM co-complex validation

Peptide engineering scaffold

Dimerization-compatible scaffold

Potency retention across modifications

Resistance and escape mutant profiling

Conserved pocket conservation analysis

Serial passage resistance mapping

• [1] Thijssen V, Hurdiss DL, Debski-Antoniak OJ, et al. A broad-spectrum macrocyclic peptide inhibitor of the SARS-CoV-2 spike protein. Proc Natl Acad Sci U S A. 2023;120(26):e2303292120. View Source
• [2] Thijssen V. Macrocyclic peptide inhibitors of viral fusion proteins. Utrecht University Repository. 2024. ISBN: 978-94-6506-203-7. View Source